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molecular formula C15H18N2O2 B2494091 ethyl 3,5-dimethyl-1-(4-methylphenyl)-1H-pyrazole-4-carboxylate CAS No. 103409-93-4

ethyl 3,5-dimethyl-1-(4-methylphenyl)-1H-pyrazole-4-carboxylate

Cat. No. B2494091
CAS RN: 103409-93-4
M. Wt: 258.321
InChI Key: QKYTXDOYQSTMNM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07087634B2

Procedure details

Similar to Example 1, p-tolylhydrazine (10 mmol, 1.8 g) and 2-acetyl-3-oxo-butyric acid ethyl ester (10 mmol, 1.7 g) were mixed in a solution of 50% pyridine in ethanol. The solvents were removed under vacuum. The named product was purified over silica gel (m.p. 47° C.–49° C.).
Name
p-tolylhydrazine
Quantity
1.8 g
Type
reactant
Reaction Step One
Name
2-acetyl-3-oxo-butyric acid ethyl ester
Quantity
1.7 g
Type
reactant
Reaction Step One
Name
pyridine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
ethanol
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
3,5-dimethyl-1-p-tolyl-1H-pyrazole-4-carboxylic acid ethyl ester

Identifiers

REACTION_CXSMILES
[C:1]1([CH3:9])[CH:6]=[CH:5][C:4]([NH:7][NH2:8])=[CH:3][CH:2]=1.[CH2:10]([O:12][C:13](=[O:21])[CH:14]([C:18](=O)[CH3:19])[C:15](=O)[CH3:16])[CH3:11].N1C=CC=CC=1>C(O)C>[CH2:10]([O:12][C:13]([C:14]1[C:15]([CH3:16])=[N:8][N:7]([C:4]2[CH:5]=[CH:6][C:1]([CH3:9])=[CH:2][CH:3]=2)[C:18]=1[CH3:19])=[O:21])[CH3:11]

Inputs

Step One
Name
p-tolylhydrazine
Quantity
1.8 g
Type
reactant
Smiles
C1(=CC=C(C=C1)NN)C
Name
2-acetyl-3-oxo-butyric acid ethyl ester
Quantity
1.7 g
Type
reactant
Smiles
C(C)OC(C(C(C)=O)C(C)=O)=O
Name
pyridine
Quantity
0 (± 1) mol
Type
reactant
Smiles
N1=CC=CC=C1
Name
ethanol
Quantity
0 (± 1) mol
Type
solvent
Smiles
C(C)O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The solvents were removed under vacuum
CUSTOM
Type
CUSTOM
Details
The named product was purified over silica gel (m.p. 47° C.–49° C.)

Outcomes

Product
Name
3,5-dimethyl-1-p-tolyl-1H-pyrazole-4-carboxylic acid ethyl ester
Type
Smiles
C(C)OC(=O)C=1C(=NN(C1C)C1=CC=C(C=C1)C)C

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.